Cas no 1805325-76-1 (3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1805325-76-1
• MF: C₇H₃F₅N₂O₂
• MW: 242.102938890457
• CID: 4847763
• Update Time: 2025-06-16

3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O2/c8-6(9)3-1-13-2-4(7(10,11)12)5(3)14(15)16/h1-2,6H
• InChI Key： XNNXXDRMRFARGM-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(F)F)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805325-76-1)

3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service Number (CAS No. 1805325-76-1), is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and is distinguished by the presence of multiple fluorinated and nitro substituents. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and material science applications.

The nitro group at the 4-position and the difluoromethyl group at the 3-position contribute to the unique electronic properties of this pyridine derivative. The trifluoromethyl group at the 5-position further enhances the lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. These substituents not only influence the compound's reactivity but also its potential biological activity, making it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and resistance to metabolic degradation. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, which is a key consideration in modern drug development. 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine exemplifies this trend, as its fluorinated structure suggests potential applications in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both nitro and difluoromethyl groups provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, the nitro group can be reduced to an amine, enabling further derivatization into more complex structures. Meanwhile, the difluoromethyl group can serve as a handle for introducing additional fluorinated moieties, which are often desirable in drug candidates due to their ability to improve bioavailability and target specificity.

Recent studies have highlighted the role of pyridine derivatives in various biological processes. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for drug development. The specific arrangement of substituents in 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine may confer unique interactions with biological systems, potentially leading to novel therapeutic effects.

The agrochemical sector has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide and herbicide formulations. The stability and reactivity offered by fluorine atoms can enhance the efficacy of agrochemicals while minimizing environmental impact. This dual application potential makes 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine a compound of significant industrial relevance.

Advances in computational chemistry have further facilitated the exploration of this compound's properties. Molecular modeling techniques allow researchers to predict how 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine will interact with biological targets, providing insights into its potential pharmacological activity. These computational studies complement experimental approaches, enabling a more efficient discovery process.

In conclusion, 3-(Difluoromethyl)-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805325-76-1) represents a fascinating example of how structural modifications can yield compounds with diverse applications. Its unique combination of fluorinated and nitro substituents positions it as a valuable tool in pharmaceutical research, with potential implications for both human health and agricultural science. As research continues to uncover new applications for this compound, its significance is likely to grow within the chemical and life sciences communities.